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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835

Essential Safety and Handling Guide for 2-
Mercaptopinane

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide
to the Safe Handling and Disposal of 2-Mercaptopinane.

This document provides immediate, essential safety protocols and logistical plans for handling
2-Mercaptopinane (also known as mango thiol), a compound recognized for its distinct
sulfurous, tropical fruit aroma. Adherence to these guidelines is critical for ensuring laboratory
safety and proper environmental stewardship.

Chemical and Physical Properties

A summary of the key quantitative data for 2-Mercaptopinane is presented below, offering a
quick reference for its physical characteristics.
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Property Value

CAS Number 23832-18-0

Molecular Formula C10H18S

Molecular Weight 170.31 g/mol

Appearance Colorless to pale yellow liquid

Odor Sulfurous, tropical fruit, grapefruit-like
Boiling Point 142 °C @ 20 mm Hg

Flash Point 97.78 °C (208.00 °F) - Closed Cup[1][2]
Specific Gravity 0.980 to0 0.988 @ 25 °C[1][2]

Refractive Index

1.511 to 1.517 @ 20 °C[1][2]

Vapor Pressure

0.32 mmHg @ 25°C

Hazard Identification and Personal Protective
Equipment (PPE)

2-Mercaptopinane is classified as an irritant.[1][2] The primary hazards are irritation to the skin
and eyes.[1][2] Therefore, appropriate personal protective equipment must be worn at all times.

Minimum PPE Requirements:

o Gloves: Wear suitable chemical-resistant gloves.[1][2] The specific material and thickness
should be determined based on the full Safety Data Sheet (SDS) and the nature of the
handling procedure.

o Eye/Face Protection: Use of safety glasses with side shields or chemical splash goggles is
mandatory.[1][2] A face shield may be required for operations with a high risk of splashing.

o Body Protection: A standard laboratory coat or long-sleeved clothing should be worn to
prevent skin contact.[3]
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» Respiratory Protection: While not explicitly stated in the summarized safety information, due
to its strong odor and potential for respiratory irritation, handling should be conducted in a
well-ventilated area, preferably within a chemical fume hood.

Experimental Protocol: Safe Handling of 2-
Mercaptopinane

The following step-by-step procedure outlines the safe handling of 2-Mercaptopinane in a
laboratory setting.

e Preparation and Area Setup:

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.

o

Assemble all necessary equipment and reagents before handling the chemical.

o

Don the required personal protective equipment (gloves, eye protection, lab coat).

e Handling the Chemical:

o

Conduct all transfers and manipulations of 2-Mercaptopinane within a certified chemical
fume hood to minimize inhalation exposure.

[e]

Avoid direct contact with skin and eyes.[1][2]

o

Use appropriate, clean glassware and equipment.

o

Keep containers of 2-Mercaptopinane tightly closed when not in use.[3]
e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical advice.[1][2]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.
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o Inhalation: Move the affected person to fresh air. If they experience breathing difficulties,
seek medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Disposal Plan

Proper disposal of 2-Mercaptopinane and its contaminated materials is crucial to prevent
environmental contamination.

e \Waste Collection:

o Collect all waste containing 2-Mercaptopinane, including unused product and
contaminated disposable materials (e.g., gloves, pipette tips), in a designated, properly
labeled, and sealed hazardous waste container.

* Waste Storage:

o Store the hazardous waste container in a cool, dry, well-ventilated area, away from
incompatible materials.

o Waste Disposal:

o Dispose of the hazardous waste through a licensed and approved waste disposal
contractor. Do not pour 2-Mercaptopinane down the drain.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2-Mercaptopinane.
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Caption: Workflow for the safe handling and disposal of 2-Mercaptopinane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1614835#personal-protective-equipment-for-
handling-2-mercaptopinane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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